Cas no 1261974-70-2 (4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid)

4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a methoxycarbonyl substituent, offering versatile applications in organic synthesis and pharmaceutical intermediates. Its structure combines a benzoic acid core with a fluoro-substituted phenyl ring, enhancing reactivity for selective coupling reactions. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxycarbonyl) groups allows for fine-tuned electronic properties, making it valuable in designing complex molecules. This compound is particularly useful in medicinal chemistry for scaffold modifications due to its balanced polarity and stability under standard reaction conditions. High purity grades ensure consistent performance in research and industrial processes.

4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid structure

1261974-70-2 structure

Product Name:4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid

CAS No:1261974-70-2

MF:C₁₅H₁₁FO₄

MW:274.243848085403

MDL:MFCD18312690

CID:2766997

PubChem ID:53218416

Update Time:2025-05-21

4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%
- 4-(2-FLUORO-4-METHOXYCARBONYLPHENYL)BENZOIC ACID
- 1261974-70-2
- 2'-Fluoro-4'-(methoxycarbonyl)[1,1'-biphenyl]-4-carboxylic acid
- MFCD18312690
- DTXSID00683357
- 4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid
- MDL： MFCD18312690
- Inchi： 1S/C15H11FO4/c1-20-15(19)11-6-7-12(13(16)8-11)9-2-4-10(5-3-9)14(17)18/h2-8H,1H3,(H,17,18)
- InChI Key： JHHPFZHECHBZHD-UHFFFAOYSA-N
- SMILES： FC1C=C(C(=O)OC)C=CC=1C1C=CC(C(=O)O)=CC=1

Computed Properties

Exact Mass: 274.06413699Da
Monoisotopic Mass: 274.06413699Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 363
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 63.6Å²

4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB318510-5 g	4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%; .	1261974-70-2	95%	5g	€1159.00	2023-04-26
abcr	AB318510-5g	4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid, 95%; .	1261974-70-2	95%	5g	€1159.00	2025-04-21

4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid Related Literature

1. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. Alt-proteins: A promising future

Additional information on 4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid

Comprehensive Overview of 4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS No. 1261974-70-2): Properties, Applications, and Industry Insights

4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid (CAS No. 1261974-70-2) is a specialized organic compound gaining attention in pharmaceutical and material science research. This fluorinated benzoic acid derivative features a unique molecular structure combining a methoxycarbonyl group and a fluorophenyl moiety, making it valuable for designing advanced intermediates. Its chemical properties, including solubility in polar organic solvents and thermal stability up to 200°C, enable diverse applications in drug discovery and functional materials.

Recent studies highlight the compound's role as a building block for kinase inhibitors and bioconjugation probes, aligning with the growing demand for targeted therapies. The fluorine atom enhances metabolic stability—a key consideration in medicinal chemistry optimization, while the carboxylic acid group facilitates further derivatization. Analytical data from HPLC and LC-MS confirm >98% purity in commercial batches, meeting stringent requirements for high-throughput screening applications.

From an industrial perspective, 4-(2-Fluoro-4-methoxycarbonylphenyl)benzoic acid addresses two critical market needs: green chemistry compatibility (as demonstrated by its efficient synthesis via Pd-catalyzed cross-coupling) and structure-activity relationship (SAR) studies. Patent analyses reveal its incorporation in OLED materials and bioimaging agents, reflecting cross-disciplinary utility. Storage recommendations include amber glass containers at 2-8°C to maintain stability, with shelf-life extensions possible under argon atmosphere.

The compound's structure-property relationships are frequently discussed in computational chemistry forums, particularly regarding its dipole moment (calculated at 4.2 Debye) and hydrogen bonding capacity. These characteristics make it a model compound for molecular docking simulations and crystal engineering studies. Regulatory-compliant manufacturers now offer kilogram-scale production with ISO certification, responding to increased demand from contract research organizations (CROs).

Emerging applications in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors have spurred new synthetic protocols. A 2023 study demonstrated its effectiveness as a linker in antibody-drug conjugates (ADCs), with the fluoro substituent improving plasma stability by 40% compared to non-fluorinated analogs. These developments position CAS No. 1261974-70-2 as a strategic material for next-generation therapeutic platforms.

Quality control protocols for this compound now incorporate QbD principles (Quality by Design), with particular focus on genotoxic impurity profiling. Advanced characterization techniques like 2D NMR (HSQC, HMBC) and high-resolution mass spectrometry provide comprehensive structural verification. The scientific community continues exploring its potential in metal-organic frameworks (MOFs) and supramolecular chemistry, where its rigid aromatic core serves as an ideal scaffold.